Cas no 1500201-13-7 (1-(5-bromothiophen-3-yl)propan-2-ol)

1-(5-Bromothiophen-3-yl)propan-2-ol is a brominated thiophene derivative featuring a propan-2-ol functional group, making it a versatile intermediate in organic synthesis. Its structure combines a reactive bromine substituent with a hydroxyl-bearing side chain, enabling selective modifications for applications in pharmaceuticals, agrochemicals, and materials science. The bromine atom facilitates cross-coupling reactions, such as Suzuki or Sonogashira couplings, while the hydroxyl group allows further derivatization via esterification or etherification. This compound is particularly valuable in the development of heterocyclic compounds and bioactive molecules due to its balanced reactivity and stability. Its well-defined structure ensures consistent performance in synthetic pathways.
1-(5-bromothiophen-3-yl)propan-2-ol structure
1500201-13-7 structure
Product Name:1-(5-bromothiophen-3-yl)propan-2-ol
CAS No:1500201-13-7
MF:C7H9BrOS
MW:221.114760160446
CID:5869656
PubChem ID:83675855
Update Time:2025-05-27

1-(5-bromothiophen-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(5-bromothiophen-3-yl)propan-2-ol
    • EN300-1918486
    • 1500201-13-7
    • Inchi: 1S/C7H9BrOS/c1-5(9)2-6-3-7(8)10-4-6/h3-5,9H,2H2,1H3
    • InChI Key: YHZLOPOMWMAKEZ-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CS1)CC(C)O

Computed Properties

  • Exact Mass: 219.95575g/mol
  • Monoisotopic Mass: 219.95575g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 48.5Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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